Cas no 2740398-82-5 ((2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride)

• Product Name: (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride
• CAS No: 2740398-82-5
• MF: C₆H₁₄ClNO
• MW: 151.63
• CID: 6801375
• PubChem ID: 68644094
• Update Time: 2025-06-08

(2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3441892
• [(2R,4S)-4-methylpyrrolidin-2-yl]methanol;hydrochloride
• 2740398-82-5
• XQUDEODBOXKGJB-RIHPBJNCSA-N
• (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride
• G18716
• ((2R,4S)-4-METHYLPYRROLIDIN-2-YL)METHANOL HYDROCHLORIDE
• (2R 4S)-2-Hydroxymethyl-4-methylpyrrolidine hydrochloride

• Inchi： InChI=1S/C6H13NO.ClH/c1-5-2-6(4-8)7-3-5;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： XQUDEODBOXKGJB-RIHPBJNCSA-N
• SMILES： CC1CC(NC1)CO.Cl

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride

Comprehensive Overview of (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride (CAS No. 2740398-82-5)

The compound (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride (CAS No. 2740398-82-5) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This hydrochloride salt form enhances the compound's stability and solubility, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its stereochemistry, as the (2R,4S) configuration plays a critical role in biological activity and drug design.

In recent years, the demand for chiral building blocks like (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride has surged, driven by the growing focus on enantioselective synthesis and green chemistry. The compound's hydroxymethyl and methyl functional groups offer versatile reactivity, enabling its use in the development of APIs (Active Pharmaceutical Ingredients) and fine chemicals. Its CAS No. 2740398-82-5 is frequently searched in scientific databases, reflecting its relevance in modern drug discovery.

One of the trending topics in organic chemistry is the optimization of sustainable synthetic routes. (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride aligns with this trend, as researchers explore catalytic methods to produce it efficiently. Questions like "How to synthesize (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine enantioselectively?" or "What are the applications of pyrrolidine derivatives in medicine?" are commonly encountered in academic and industrial forums, highlighting the compound's interdisciplinary importance.

From a pharmacological perspective, the pyrrolidine scaffold is a privileged structure in drug design, found in numerous therapeutics targeting CNS disorders, inflammation, and infectious diseases. The hydrochloride salt form of this compound ensures better bioavailability, a key consideration for formulation scientists. Its chiral purity is another critical parameter, as impurities can significantly impact the efficacy and safety of final drug products.

In the context of analytical chemistry, characterizing (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride requires advanced techniques such as HPLC, NMR, and mass spectrometry. The compound's stereochemical integrity must be rigorously validated to meet regulatory standards, especially in GMP (Good Manufacturing Practice) environments. This underscores the importance of reliable synthetic protocols and quality control measures.

Looking ahead, the role of (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride in emerging fields like PROTACs (Proteolysis Targeting Chimeras) and peptide mimetics is being explored. Its ability to serve as a molecular scaffold for bifunctional compounds positions it as a promising candidate for next-generation therapeutics. As the pharmaceutical industry shifts toward personalized medicine, the demand for high-purity chiral intermediates like this compound is expected to rise.

In summary, (2R,4S)-2-hydroxymethyl-4-methylpyrrolidine hydrochloride (CAS No. 2740398-82-5) represents a versatile and valuable chemical entity with broad applications in drug development and synthetic chemistry. Its stereospecificity, functional group diversity, and compatibility with green chemistry principles make it a focal point for ongoing research. By addressing common queries and aligning with industry trends, this overview aims to provide a comprehensive yet accessible resource for scientists and stakeholders.